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Compound of Interest

5-Benzyloxy-2-methylbenzoic acid
Compound Name:

ethyl ester
CAS No.: 2221812-01-5
Cat. No.: B3253180

Get Quote

Executive Summary & Chemical Profile

5-Benzyloxy-2-methylbenzoic acid ethyl ester is a lipophilic organic intermediate commonly
used in medicinal chemistry. Unlike commodity solvents, this compound lacks a specific RCRA
"U" or "P" listing, meaning its disposal is governed by its characteristic hazards (Ignitability,
Toxicity) and the matrix in which it is dissolved.

Critical Directive: Due to its high calculated LogP (~4.41) and low water solubility, under no
circumstances should this compound be disposed of via sink drainage. It poses a significant
bioaccumulation risk in aquatic systems and will precipitate in aqueous waste lines, causing
infrastructure damage.

Chemical Identity & Physical Properties
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Property Data Operational Implication
2221812-01-5 o
CAS Number ] Use for waste manifesting.
(Representative)
Organic content; high calorific
Formula C17H1803 o )
value for incineration.
Mol. Weight ~270.32 g/mol Heavy organic molecule.
B Insoluble in water; Soluble in Must be managed as organic
Solubility
DCM, EtOAc, DMSO solvent waste.
] >88°C (Estimated/Derivative ,
Flash Point Combustible (Class Il1A).

based)

Hazards (GHS)

H315 (Skin), H319 (Eye), H401
(Aquatic)

Requires double-nitrile gloving

and eye protection.

Pre-Disposal Assessment (The "Self-Validating

System")

Before discarding, you must characterize the waste stream.[1] This step prevents regulatory

violations (mixing incompatibles) and reduces disposal costs (preventing halogenation of non-

halogenated streams).

Ask the following three questions:

e Isit Pure?

o Yes: It is a solid or viscous oil. Treat as Solid Hazardous Waste.

o No: Itis dissolved in a solvent. Proceed to Question 2.

¢ What is the Solvent?

o Halogenated (DCM, Chloroform): Must go to Halogenated Waste.

o Non-Halogenated (Ethyl Acetate, Ethanol, Hexane): Must go to Non-Halogenated Waste.
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e Is it contaminated with Oxidizers?

o Yes:STOP. Neutralize oxidizers (e.g., quench peroxides or permanganate) before placing
in organic waste drums to prevent explosion.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Compound or
Contaminated Debris)

Applicability: Expired pure stocks, contaminated silica gel, filter paper, or spill cleanup
materials.

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar. Glass is
acceptable but poses a breakage risk.

o Labeling: Affix a hazardous waste tag.
o Chemical Name: "5-Benzyloxy-2-methylbenzoic acid ethyl ester (Solid)"
o Hazard Checkbox: Toxic, Irritant.

o Transfer: Transfer solid material using a chemically resistant spatula. Do not generate dust.

[2][3]

e Sealing: Cap tightly. Wipe the exterior with ethanol to ensure no residue remains on the
threads.

Protocol B: Liquid Waste (Mother Liquors & Solutions)

Applicability: Reaction mixtures, rotary evaporator traps, and washing solutions.
e Segregation (The Golden Rule):

o Stream A (Non-Halogenated): If the solvent is Ethyl Acetate, Methanol, Acetone, or
Ethanol.

» Disposal Path: High-BTU incineration (Fuel Blending).
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o Stream B (Halogenated): If the solvent contains Dichloromethane (DCM) or Chloroform.
» Disposal Path: Dedicated incineration with acid gas scrubbing.

o Why this matters: Mixing 1L of DCM into a 50L drum of Ethanol reclassifies the entire
drum as halogenated, tripling the disposal cost.

e pH Check: Ensure the solution is neutral (pH 5-9). If the synthesis involved strong acids
(H2S0a4) or bases (NaOH), neutralize carefully before adding to the waste carboy to prevent
exothermic reactions in the drum.

o Transfer: Pour into the appropriate carboy using a funnel. Leave 10% headspace for vapor
expansion.

Protocol C: Empty Container Management (RCRA

Compliance)
Applicability: The original shipping bottle.

o Triple Rinse: Rinse the empty bottle three times with a small volume of a compatible solvent
(e.g., Acetone or Ethanol).

¢ Rinsate Disposal: Pour the rinsate into the Liquid Waste stream (Protocol B).
o Defacing: Cross out the original label. Mark "EMPTY" clearly.

o Disposal: The container can now be discarded in standard lab trash or glass recycling,
depending on local institutional policy.

Visual Decision Logic (Waste Stream Selection)

The following diagram illustrates the decision-making process to ensure compliance with EPA
and local regulations.
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Start: Waste Identification

Physical State?

Pure Substance
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/

Bin: SOLID ORGANIC WASTE
(Label: Irritant)

Identify Solvent Base

Contains Halogens? Non-Halogenated?
(DCM, CHCI3) (EtOAc, EtOH, Hexane)

Bin: HALOGENATED LIQUID Bin: NON-HAL LIQUID
(High Temp Incineration) (Fuel Blending)

Click to download full resolution via product page

Figure 1: Decision tree for the segregation of 5-Benzyloxy-2-methylbenzoic acid ethyl ester
waste streams. Correct segregation minimizes environmental impact and disposal costs.
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Emergency Spill Management

In the event of a spill outside the fume hood:

o Evacuate & Ventilate: Remove ignition sources. This compound is combustible.[4][5]
o PPE: Wear nitrile gloves, lab coat, and safety goggles.

» Containment:

o Liquid Spill: Surround with absorbent boom or vermiculite. Do not use combustible
materials like sawdust.

o Solid Spill: Cover with wet paper towels to prevent dust generation, then wipe up.

o Cleanup: Scoop absorbent material into a bag, seal it, and place it in the Solid Hazardous
Waste container. Clean the surface with soap and water (detergent is necessary due to
lipophilicity).

References & Regulatory Grounding[2][6][7]

» Thermo Fisher Scientific. (2025).[3] Safety Data Sheet: Benzoic acid, ethyl ester derivatives.
[6] Retrieved from

o U.S. Environmental Protection Agency (EPA). (2025).[7] Resource Conservation and
Recovery Act (RCRA) Regulations: 40 CFR Part 261 - Identification and Listing of
Hazardous Waste.[8] Retrieved from

e American Chemical Society (ACS). (2023). Identifying and Evaluating Hazards in Research
Laboratories. Retrieved from

o Chemspace. (2024).[3] Compound Profile: Ethyl 5-(benzyloxy)-2-methylbenzoate (CAS
2221812-01-5).[6] Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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